Cas no 5657-63-6 (3-Cyano-2-hydroxypyridine)

• Product Name: 3-Cyano-2-hydroxypyridine
• CAS No: 5657-63-6
• MF: C₆H₄N₂O
• MW: 120.10876083374
• CID: 46073
• PubChem ID: 577543
• Update Time: 2025-09-22

3-Cyano-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-hydroxypyridine
• 2-Hydroxy-3-cyanopyridine
• 5-Bromo-6-hydroxy-3-nitro-2-picoline
• SB10364
• PB21004
• 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-
• BDBM50425962
• 3-Cyano-2(1H)-pyridinone, AldrichCPR
• 2-Hydroxynicotinonitrile #
• 1,2-dihydro-2-oxonicotinonitrile
• CHEBI:189264
• 2-Hydroxypyridine-3-carbonitrile
• MFCD07363805
• AS-8431
• 20577-27-9
• AC-9404
• 2-Oxo-1,2-dihydro-pyridine-3-carbonitrile
• 2-oxo-1,2-dihydropyridine-3-carbonitrile
• Ethylchrysanthemumate
• SY003014
• 5657-63-6
• W-201794
• ZB1365
• AKOS004910826
• cyanopyridone
• 95907-03-2
• AKOS000164099
• 2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• Z316174630
• 2-Hydroxynicotinonitrile
• MFCD00661865
• J-509683
• PS-4156
• AQ-917/41144544
• CL0099
• CHEMBL2314370
• oxo-3-pyridinecarbonitrile
• CS-W002655
• A4473
• FT-0691713
• EN300-36887
• 3-CYANO-2(1H)-PYRIDINONE
• DTXSID20942771
• 1,2-DIHYDRO-2-OXOPYRIDINE-3-CARBONITRILE
• FT-0651807
• 2-oxo-1H-pyridine-3-carbonitrile
• F8889-4542
• SCHEMBL490790
• 3-CYANO-2-PYRIDONE
• AC-23035
• A849972
• cyano-pyridone
• AM20050933
• 1,2-Dihydro-2-oxo-pyridine-3-carbonitrile
• FT-0650437

• Inchi： 1S/C6H4N2O/c7-4-5-2-1-3-8-6(5)9/h1-3H,(H,8,9)
• InChI Key： DYUMBFTYRJMAFK-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=CN1

Computed Properties

• Exact Mass: 120.03200
• Monoisotopic Mass: 120.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 352.3 °C at 760 mmHg
• Flash Point: 166.9 °C
• PSA: 56.91000
• LogP: 0.65888

3-Cyano-2-hydroxypyridine Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38